Cas no 89585-04-6 (Boronic acid, (2-methylpentyl)-)
89585-04-6 structure
Product Name:Boronic acid, (2-methylpentyl)-
CAS No:89585-04-6
MF:C6H15BO2
MW:129.993102312088
CID:595742
PubChem ID:4188607
Update Time:2025-04-19
Boronic acid, (2-methylpentyl)- Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, (2-methylpentyl)-
- 2-methylpentylboronic acid
- (2-Methylpentyl)boronic acid
- 89585-04-6
- AKOS013012685
- DTXSID10400532
-
- Inchi： 1S/C6H15BO2/c1-3-4-6(2)5-7(8)9/h6,8-9H,3-5H2,1-2H3
- InChI Key： FYDSTEQOOILTOM-UHFFFAOYSA-N
- SMILES： OB(CC(C)CCC)O
Computed Properties
- Exact Mass: 130.117
- Monoisotopic Mass: 130.117
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 66.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
Experimental Properties
- PSA: 40.46000
- LogP: 0.89540
Boronic acid, (2-methylpentyl)- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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